4-Chloro-7-nitro-2,1,3-benzoxadiazole
4-Chloro-7-nitro-2,1,3-benzoxadiazole
4-chloro-7-nitrobenzofurazan is a benzoxadiazole that is 2,1,3-benzoxadiazole which is substituted at position 4 by chlorine and at position 7 by a nitro group. It has a role as a fluorescent probe, a fluorochrome, an EC 3.6.1.3 (adenosinetriphosphatase) inhibitor and an EC 1.4.3.4 (monoamine oxidase) inhibitor. It is a benzoxadiazole, a C-nitro compound and an organochlorine compound.
A benzofuran derivative used as a protein reagent since the terminal N-NBD-protein conjugate possesses interesting fluorescence and spectral properties. It has also been used as a covalent inhibitor of both beef heart mitochondrial ATPase and bacterial ATPase.
A benzofuran derivative used as a protein reagent since the terminal N-NBD-protein conjugate possesses interesting fluorescence and spectral properties. It has also been used as a covalent inhibitor of both beef heart mitochondrial ATPase and bacterial ATPase.
Brand Name:
Vulcanchem
CAS No.:
10199-89-0
VCID:
VC0127121
InChI:
InChI=1S/C6H2ClN3O3/c7-3-1-2-4(10(11)12)6-5(3)8-13-9-6/h1-2H
SMILES:
C1=C(C2=NON=C2C(=C1)Cl)[N+](=O)[O-]
Molecular Formula:
C₆H₂ClN₃O₃
Molecular Weight:
199.55 g/mol
4-Chloro-7-nitro-2,1,3-benzoxadiazole
CAS No.: 10199-89-0
Reference Standards
VCID: VC0127121
Molecular Formula: C₆H₂ClN₃O₃
Molecular Weight: 199.55 g/mol
| CAS No. | 10199-89-0 |
|---|---|
| Product Name | 4-Chloro-7-nitro-2,1,3-benzoxadiazole |
| Molecular Formula | C₆H₂ClN₃O₃ |
| Molecular Weight | 199.55 g/mol |
| IUPAC Name | 4-chloro-7-nitro-2,1,3-benzoxadiazole |
| Standard InChI | InChI=1S/C6H2ClN3O3/c7-3-1-2-4(10(11)12)6-5(3)8-13-9-6/h1-2H |
| Standard InChIKey | IGHBXJSNZCFXNK-UHFFFAOYSA-N |
| SMILES | C1=C(C2=NON=C2C(=C1)Cl)[N+](=O)[O-] |
| Canonical SMILES | C1=C(C2=NON=C2C(=C1)Cl)[N+](=O)[O-] |
| Description | 4-chloro-7-nitrobenzofurazan is a benzoxadiazole that is 2,1,3-benzoxadiazole which is substituted at position 4 by chlorine and at position 7 by a nitro group. It has a role as a fluorescent probe, a fluorochrome, an EC 3.6.1.3 (adenosinetriphosphatase) inhibitor and an EC 1.4.3.4 (monoamine oxidase) inhibitor. It is a benzoxadiazole, a C-nitro compound and an organochlorine compound. A benzofuran derivative used as a protein reagent since the terminal N-NBD-protein conjugate possesses interesting fluorescence and spectral properties. It has also been used as a covalent inhibitor of both beef heart mitochondrial ATPase and bacterial ATPase. |
| Synonyms | 4 Chloro 7 nitrobenzofurazan 4-Chloro-7-nitrobenzofurazan 7 Chloro 4 nitrobenzofurazan 7-Chloro-4-nitrobenzofurazan Chloride, NBD Chloride, Nitrobenzoxadiazole Chloronitrobenzoxadiazole NBD Chloride NBF Cl NBF-Cl Nitrobenzoxadiazole Chloride |
| PubChem Compound | 25043 |
| Last Modified | Nov 11 2021 |
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